1-Methyl-6-(piperidin-4-yl)-4-(pyridin-3-yl)-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 1-methyl-6-piperidin-4-yl-4-pyridin-3-ylimidazo[4,5-c]pyridine
• InChI: InChI=1S/C17H19N5/c1-22-11-20-17-15(22)9-14(12-4-7-18-8-5-12)21-16(17)13-3-2-6-19-10-13/h2-3,6,9-12,18H,4-5,7-8H2,1H3
• InChI Key: TUACSWYBFJDCGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(N=C(C=C21)C3CCNCC3)C4=CN=CC=C4
• Molecular Formula: C17H19N5
• Molecular Weight: 293.4 g/mol

Description

This compound belongs to the 1H-imidazo[4,5-c]pyridine class, characterized by a fused imidazole-pyridine core. Key structural features include:

• 1-Methyl substitution: Enhances metabolic stability by reducing oxidative deamination.
• 6-(Piperidin-4-yl) substituent: Provides conformational flexibility and basicity, influencing receptor binding and solubility.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Substituent-Driven Activity in 1H-Imidazo[4,5-c]pyridine Derivatives

Key Observations:

• Position 4 substituents : Pyridin-3-yl (target) vs. trimethoxyphenyl (DJ95) or piperazinyl (Compound 6). The pyridinyl group may balance lipophilicity and hydrogen-bonding capacity compared to bulkier aryl groups.
• Position 6 substituents : Piperidin-4-yl (target) vs. benzyl (19i) or piperazinyl (Compound 31). Piperidine’s rigidity may improve target selectivity over flexible benzyl groups.
• Activity correlations :
  • Anticancer : DJ95’s trimethoxyphenyl group is critical for tubulin binding, while the target’s pyridinyl group may favor kinase inhibition.
  • Antimalarial : Hemozoin inhibitors (Compounds 6, 31) require basic amines (e.g., piperazinyl) for heme interaction, suggesting the target’s piperidinyl group could confer similar activity.

Key Observations:

• Solubility : The target’s piperidinyl and pyridinyl groups likely improve aqueous solubility compared to highly lipophilic analogs like 19i.